Cas no 920512-88-5 (Methanone, [(2R)-2-[(2R)-2,6-dimethylheptyl]-1-piperidinyl]phenyl-)

• Product name: Methanone, [(2R)-2-[(2R)-2,6-dimethylheptyl]-1-piperidinyl]phenyl-
• CAS No: 920512-88-5
• MF: C₂₁H₃₃NO
• MW: 315.492826223373
• CID: 756349
• PubChem ID: 71424053

Methanone, [(2R)-2-[(2R)-2,6-dimethylheptyl]-1-piperidinyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [(2R)-2-[(2R)-2,6-dimethylheptyl]-1-piperidinyl]phenyl-
• {(2R)-2-[(2R)-2,6-Dimethylheptyl]piperidin-1-yl}(phenyl)methanone
• DTXSID70842858
• 920512-88-5

• Inchi： InChI=1S/C21H33NO/c1-17(2)10-9-11-18(3)16-20-14-7-8-15-22(20)21(23)19-12-5-4-6-13-19/h4-6,12-13,17-18,20H,7-11,14-16H2,1-3H3/t18-,20-/m1/s1
• InChI Key： AFFLYCWQPSLRLZ-UYAOXDASSA-N
• SMILES： CC(C)CCCC(C)CC1CCCCN1C(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 315.256214676g/mol
• Monoisotopic Mass: 315.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 6.4